Cas no 5191-09-3 (Diethyl 1-tetradecanephosphonate)

• Product Name: Diethyl 1-tetradecanephosphonate
• CAS No: 5191-09-3
• Molecular Formula: C₁₈H₃₉O₃P
• Molecular Weight: 334.47426
• MDL: MFCD00015597
• CID: 85243
• PubChem ID: 640154

Diethyl 1-tetradecanephosphonate Properties

Names and Identifiers

• Diethyl 1-tetradecanephosphonate
• Diethyl 1-tetradecylphosphonate
• ACETIC ACID, (((1-(3,4-DIHYDRO-4-METHYL-3-OXO-2H-1,4-BENZOTHIAZIN-6-YL)ETHYLIDENE)AMINO)OXY)-, ETHYL ESTER
• DIETHYL TETRADECYLPHOSPHONATE
• 1-diethoxyphosphoryltetradecane
• SCHEMBL8029516
• tetradecyl-phosphonic acid diethyl ester
• DTXSID20348698
• AKOS017343256
• phosphonic acid, tetradecyl-, diethyl ester
• 1-Tetradecanephosphonic acid diethyl ester
• Diethyl tetradecane-1-phosphonate
• CPWIYYOBPHXJIA-UHFFFAOYSA-N
• CS-0453226
• InChI=1/C18H39O3P/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-22(19,20-5-2)21-6-3/h4-18H2,1-3H
• MFCD00015597
• 5191-09-3
• FT-0635573

• MDL： MFCD00015597
• InChIKey： CPWIYYOBPHXJIA-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H39O3P/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-22(19,20-5-2)21-6-3/h4-18H2,1-3H3
• SMILES： CCCCCCCCCCCCCCP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 334.26400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 17
• Monoisotopic Mass: 334.26368210g/mol
• Heavy Atom Count: 22
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 6.95360
• PSA: 45.34000
• Refractive Index: 1.4445
• Boiling Point: 199-201°C 3mm
• Melting Point: 8℃
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 199-201°C/3mm
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.922

Diethyl 1-tetradecanephosphonate Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Risk Phrases： 36/37/38
• Signal Word：warning

Diethyl 1-tetradecanephosphonate Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters